Cas no 1114853-00-7 (2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114853-00-7
• MF: C₂₁H₁₂Cl₂FNO₃S
• MW: 448.294285774231
• CID: 5342309
• Update Time: 2025-07-19

2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-chlorophenyl)(4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone
• (4-chlorophenyl)-[4-(4-chlorophenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• (4-chlorophenyl)[4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• (4-chlorophenyl)-[4-(4-chlorophenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone

• Inchi： 1S/C21H12Cl2FNO3S/c22-14-3-1-13(2-4-14)21(26)20-12-25(17-8-5-15(23)6-9-17)18-11-16(24)7-10-19(18)29(20,27)28/h1-12H
• InChI Key： DEQVUTZBCFGVJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(C2C=CC(=CC=2)Cl)=O)S(C2C=CC(=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 752
• XLogP3: 5.5
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-00-7)

2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1114853-00-7, belongs to the benzothiazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of multiple substituents, including chloro and fluoro groups, enhances its potential as a pharmacophore in drug discovery and development.

The molecular structure of 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione consists of a benzothiazine core flanked by chlorobenzoyl and chlorophenyl groups, with a fluoro substituent at the 6-position. This arrangement imparts distinct electronic and steric properties that are critical for its interaction with biological targets. The benzothiazine scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways, including those relevant to inflammation, infection, and cancer.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione has emerged as a promising candidate in this context. Its structural features suggest potential applications in the treatment of neurological disorders, cardiovascular diseases, and metabolic syndromes. The chloro substituents enhance lipophilicity and metabolic stability, while the fluoro group contributes to binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in disease pathogenesis. For instance, studies have indicated that benzothiazine derivatives can interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the inflammatory response. The specific arrangement of substituents in 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione may confer selective inhibition, minimizing side effects associated with non-specific interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of optimizing reaction pathways for industrial-scale production.

From a computational chemistry perspective, 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action. For example, computational simulations have revealed that the chloro groups play a crucial role in stabilizing interactions with protein receptors through hydrophobic and electrostatic interactions. This information is instrumental in guiding medicinal chemists toward designing more potent derivatives.

The pharmacological evaluation of 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione has demonstrated promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes relevant to human health conditions. Notably, it has shown potential in modulating pathways associated with pain perception and neuroprotection. These findings align with the growing interest in developing small-molecule drugs that can interact selectively with biological targets without causing systemic toxicity.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. 2-(4-chlorobenzoyl)-4-(4-chlorophenyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione is currently undergoing further investigation to evaluate its pharmacokinetic properties and potential therapeutic benefits. Preliminary data suggest that it exhibits favorable solubility and bioavailability profiles when formulated appropriately for oral administration.

In conclusion,2-(4-chlorobenzoyl)-4-(۴chlorophenyl)۶fluoro۴H۱λ⁶۴benzothiazine۱،۱dione (CAS No ۱۱۱۴۸۵۳۰۰۷) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas underscores its value as a lead compound for further drug development efforts The ongoing research into this compound highlights the importance of innovative approaches in identifying new therapeutic agents that can address unmet medical needs effectively